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Introduction

The indigo method is a widely accepted, selective, and simple spectrophotometric technique
for the determination of ozone in both aqueous and gaseous samples.[1][2] This method relies
on the rapid and stoichiometric decolorization of an acidic solution of indigo trisulfonate by
ozone.[2][3][4] The decrease in the absorbance of the blue indigo solution is directly
proportional to the ozone concentration.[3][4][5] This protocol provides a detailed methodology
for the accurate measurement of ozone, making it a valuable tool in various research and
development applications, including water treatment, disinfection processes, and atmospheric
studies.

Principle of the Method

In an acidic medium (typically pH 2), ozone rapidly reacts with the blue dye of indigo
trisulfonate (or disulfonate), causing it to bleach.[4][6] The change in absorbance, measured at
a specific wavelength, is used to quantify the ozone concentration. The stoichiometry of the
reaction between ozone and the indigo dye is 1:1.[7][8]
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Data Presentation

: o

Parameter Value Reference
o ~20,000 L mol~t cm~* at 600
Molar Absorptivity (€) [2][4]
nm

21,960 L mol=* cm~tat 610 nm  [9][10]
23,150 + 80 M1 cm~1 [71[8]
Measurement Wavelength 600 nm or 610 nm [2][6]
Stoichiometric Ratio

: 11 [718]
(Os:Indigo)
Limit of Detection (LOD) ~2 ug/L to 8 pg/m3 [2][9][10]
Relative Standard Deviation <5% [9][10]

Common Interferences and Mitigation
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Interferent Effect Mitigation Reference
) - Masking with malonic
Chlorine Positive Interference ) [11[3]114]
acid
Glycine addition to a
o separate sample to
Manganese (oxidized - )
Positive Interference determine and [4]
forms)
subtract the
interference
No simple mitigation;
) ) N method not suitable
Bromine and lodine Positive Interference o [11[3]
for samples with high
bromide content
) Analyze sample within
Hydrogen Peroxide & o
) ) Slow decolorization 6 hours of reagent [1]
Organic Peroxides N
addition
Membrane filtration of
Suspended Matter Potential Interference the sample prior to [11]

analysis

Experimental Protocols
Reagent Preparation: Indigo Stock Solution

Preparation: To a 1-liter volumetric flask, add 500 mL of deionized water.[12]

Add 1 mL of concentrated phosphoric acid and 10 g of sodium dihydrogen phosphate.[12]

Stir the mixture until all solids are dissolved.

Add a precise amount of potassium indigo trisulfonate to achieve the desired concentration

for the stock solution.

Dilute the solution to the 1-liter mark with deionized water.

Storage: Store the stock solution in the dark, where it is stable for at least 4 months.[12]
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Reagent Preparation: Indigo Working Solution

Preparation: On the day of analysis, prepare the working solution by diluting the indigo stock
solution with deionized water. A common dilution is 1 mL of stock solution to a 10 mL
volumetric flask, made up to volume with deionized water.[12] The concentration should be
adjusted so that the initial absorbance is within the optimal range of the spectrophotometer.

Experimental Workflow for Aqueous Samples
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Caption: Experimental workflow for ozone measurement in aqueous samples using the indigo
method.

Step-by-Step Protocol for Aqueous Sample Analysis

o Sample Collection: Collect the water sample with minimal agitation to prevent ozone loss.[3]
[6] The analysis should be performed immediately after collection.[3]

o Blank Preparation: Prepare a blank by adding a known volume of the indigo working solution
to an equal volume of ozone-free deionized water.

o Spectrophotometer Setup: Set the spectrophotometer to the measurement wavelength (600
nm or 610 nm) and zero the instrument using deionized water.

o Blank Measurement: Measure the absorbance of the blank solution (A_blank).

e Sample Reaction: Add the same known volume of the indigo working solution to the
collected water sample. Mix gently and immediately.

o Sample Measurement: Immediately measure the absorbance of the sample solution
(A_sample).

» Calculation: Calculate the change in absorbance (AA) as: AA = A_blank - A_sample

e The concentration of ozone can then be calculated using the Beer-Lambert law: Ozone
Concentration (mg/L) = AA/ (¢ * | * f) where:

o ¢ is the molar absorptivity of indigo trisulfonate (in L mol=* cm™1).
o |is the path length of the cuvette (in cm).

o fis a factor to convert moles to mg (48 g/mol for ozone).

Protocol for Gaseous Sample Analysis

For the analysis of ozone in the air, a common procedure involves bubbling a known volume of
air through a specific volume of the indigo working solution in an impinger or a double sintered
disc absorber.[9][10]
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o Sample Collection: A calibrated air pump is used to pass a known volume of air through a
measured volume of the indigo working solution. A collection efficiency of 100% is often
assumed.[9][10]

o Measurement: The absorbance of the indigo solution is measured before and after air
sampling, similar to the aqueous protocol.

o Calculation: The mass of ozone collected is determined from the change in absorbance. The
concentration of ozone in the air is then calculated by dividing the mass of ozone by the
volume of air sampled.

Logical Relationships and Signaling Pathways

The fundamental relationship in the indigo method is the direct, linear correlation between the
decrease in the indigo dye's absorbance and the concentration of ozone. This relationship is
governed by the Beer-Lambert Law.

Ozone (Os) Bleached Product (Colorless)

Oxidative Decolorization
(Stoichiometric Reaction)

Decrease in Absorbance
(AA at 600/610 nm)

Indigo Dye (Blue) is proportional to

Ozone Concentration

Click to download full resolution via product page

Caption: Logical relationship between ozone concentration and the change in absorbance in
the indigo method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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